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Compound of Interest

Compound Name: Methyl 2-chloro-3-oxopentanoate

Cat. No.: B055832

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known and predicted GHS
hazards associated with methyl 2-chloro-3-oxopentanoate. Due to the limited availability of
specific toxicological data for this compound, this guide also incorporates information from
structurally similar compounds and standardized testing protocols to offer a thorough
understanding for researchers, scientists, and professionals in drug development.

GHS Hazard Classification

Methyl 2-chloro-3-oxopentanoate is classified under the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS) with the following hazards.[1]

Table 1: GHS Hazard Summary for Methyl 2-chloro-3-oxopentanoate[1]
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Precautionary Statements: A comprehensive list of precautionary statements, including those
for prevention, response, storage, and disposal, can be found in safety data sheets and on the
ECHA C&L Inventory.[1]

Toxicological Data Summary

Specific quantitative toxicological data for methyl 2-chloro-3-oxopentanoate, such as LD50 or
LC50 values, are not readily available in the public domain. However, data from structurally
analogous compounds can provide an indication of potential toxicity.

Table 2: GHS Hazards and Toxicity Data for Structural Analogs
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Available
Compound CAS Number GHS Hazards o
Quantitative Data
Methyl 2-chloro-3- Skin Irrit. 2, Eye Irrit. )
114192-09-5 No data available
oxopentanoate 2A, STOT SE 3[1]
Ethyl 2-chloro-3- Skin Irrit. 2, Eye Irrit. ]
24045-73-6 No data available
oxopentanoate 2A, STOT SE 3[2]
Acute Tox. 4 (Oral), LD50 (mouse,
Methyl 2- ) )
4755-81-1 Acute Tox. 4 (Dermal) ingestion): 240

chloroacetoacetate
(3] mg/kg[4]

Acute Tox. 4 (Oral),

Methyl 2-methyl-3- Skin Irrit. 2, Eye Irrit. No specific values
17422-12-7
oxopentanoate 2A, STOT SE 3, Flam.  found
Liqg. 4[5]

Note: The absence of a chlorine atom in methyl 2-methyl-3-oxopentanoate may significantly
alter its toxicological profile.

Experimental Protocols for Hazard Determination

The GHS classifications for methyl 2-chloro-3-oxopentanoate are based on standardized
experimental protocols, primarily the OECD Guidelines for the Testing of Chemicals. Below are
summaries of the methodologies for the relevant hazard classifications.

OECD Guideline 404: Acute Dermal Irritation/Corrosion

This guideline determines the potential of a substance to cause reversible or irreversible
inflammatory changes to the skin.[6][7][8][9]

o Test Animal: Albino rabbit.[7]

e Procedure: A single dose of the test substance (0.5 mL for liquids) is applied to a small area
of shaved skin (approximately 6 cm2) under a semi-occlusive patch for a 4-hour exposure
period.[6][9] An untreated area of the skin serves as a control.[7]
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o Observations: The skin is evaluated for erythema (redness) and edema (swelling) at 60
minutes, and then at 24, 48, and 72 hours after patch removal.[9] Observations can continue
for up to 14 days to assess the reversibility of the effects.[7][10]

e Scoring: Skin reactions are scored based on a standardized grading system. If the effects
persist to the end of the 14-day observation period, the substance is considered an irritant.[7]

Preparation Exposure Observation Classification

Select Healthy Shave Test Apply 0.5 mL of Substance Cover with Semi-Occlusive Remove Patch and Score Erythema & Edema at Continue Observations Classify as Irritant
Albino Rabbit Skin Area to 6 cm2 Skin Patch Dressing for 4 hours Clean Skin 1, 24,48, 72 hours for up to 14 Days (if effects persist)

Click to download full resolution via product page

Caption: Workflow for OECD Guideline 404 (Acute Dermal Irritation).

OECD Guideline 405: Acute Eye Irritation/Corrosion

This test evaluates the potential of a substance to produce irritation or damage to the eye.[11]
[12]

e Test Animal: Albino rabbit.[12]

e Procedure: A single dose of the test substance is applied into the conjunctival sac of one eye
of the animal.[12] The other eye remains untreated and serves as a control.[12] The test is
typically performed sequentially, starting with one animal.[12]

o Observations: The eyes are examined for corneal opacity, iritis, conjunctival redness, and
chemosis (swelling) at 1, 24, 48, and 72 hours after application.[11][12] The observation
period can extend up to 21 days to assess reversibility.[11]

e Scoring: Ocular lesions are scored using a standardized system. The severity and
reversibility of the observed effects determine the classification.[12]
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Caption: Workflow for OECD Guideline 405 (Acute Eye Irritation).

OECD Guideline 403: Acute Inhalation Toxicity

This guideline is used to assess the health hazards arising from short-term exposure to a
substance via inhalation.[13][14][15][16] It can be used to determine the LC50 (median lethal
concentration).[15][16]

o Test Animal: The preferred species is the rat.[17]

e Procedure: Animals are exposed to the test substance, typically as a vapor or aerosol, in an
inhalation chamber for a defined period, usually 4 hours.[15][16][17] The test can be
conducted using a traditional protocol with multiple concentration groups or a concentration x
time (C x t) protocol.[13][15][17]

o Observations: Animals are observed for at least 14 days for signs of toxicity, including
changes in breathing, behavior, and body weight.[13][15][17] A gross necropsy is performed
on all animals at the end of the study.[13][15]

o Endpoint: The primary endpoint is mortality, which is used to calculate the LC50. Clinical
observations and pathological findings contribute to the overall hazard assessment, including
respiratory tract irritation.[16]

Preparation Exposure Post-Exposure Observation Data Analysis
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Select Healthy »| Acclimate Animals to
Young Adult Rats | Laboratory Conditions

Calculate LC50 and
Assess Irritation

4

\ 4
\ 4

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b055832?utm_src=pdf-body-img
https://www.analytice.com/en/oecd-no-403-acute-inhalation-test/
https://www.oecd.org/en/publications/2009/09/test-no-403-acute-inhalation-toxicity_g1gh2927.html
https://www.eurolab.net/en/testler/proses-guvenligi-ve-kimyasal-guvenlik-testleri/oecd-403-akut-soluma-toksisitesi/
https://toxicology-ind.com/acute-inhalation-toxicity-oecd-403/
https://www.eurolab.net/en/testler/proses-guvenligi-ve-kimyasal-guvenlik-testleri/oecd-403-akut-soluma-toksisitesi/
https://toxicology-ind.com/acute-inhalation-toxicity-oecd-403/
https://gyansanchay.csjmu.ac.in/wp-content/uploads/2023/03/INHALATION-TOXICITY-STUDIES.pdf
https://www.eurolab.net/en/testler/proses-guvenligi-ve-kimyasal-guvenlik-testleri/oecd-403-akut-soluma-toksisitesi/
https://toxicology-ind.com/acute-inhalation-toxicity-oecd-403/
https://gyansanchay.csjmu.ac.in/wp-content/uploads/2023/03/INHALATION-TOXICITY-STUDIES.pdf
https://www.analytice.com/en/oecd-no-403-acute-inhalation-test/
https://www.eurolab.net/en/testler/proses-guvenligi-ve-kimyasal-guvenlik-testleri/oecd-403-akut-soluma-toksisitesi/
https://gyansanchay.csjmu.ac.in/wp-content/uploads/2023/03/INHALATION-TOXICITY-STUDIES.pdf
https://www.analytice.com/en/oecd-no-403-acute-inhalation-test/
https://www.eurolab.net/en/testler/proses-guvenligi-ve-kimyasal-guvenlik-testleri/oecd-403-akut-soluma-toksisitesi/
https://gyansanchay.csjmu.ac.in/wp-content/uploads/2023/03/INHALATION-TOXICITY-STUDIES.pdf
https://www.analytice.com/en/oecd-no-403-acute-inhalation-test/
https://www.eurolab.net/en/testler/proses-guvenligi-ve-kimyasal-guvenlik-testleri/oecd-403-akut-soluma-toksisitesi/
https://toxicology-ind.com/acute-inhalation-toxicity-oecd-403/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b055832?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Click to download full resolution via product page

Caption: Workflow for OECD Guideline 403 (Acute Inhalation Toxicity).

Plausible Signaling Pathway for Toxicity

While a specific signaling pathway for the toxicity of methyl 2-chloro-3-oxopentanoate has
not been elucidated, its chemical structure as an a-chloro-p-ketoester suggests a high potential
for reactivity with biological nucleophiles. This reactivity is a likely driver of its irritant properties.

Two primary mechanisms can be proposed:

¢ Nucleophilic Substitution: The chlorine atom at the alpha position is a good leaving group,
making the carbon susceptible to nucleophilic attack by amino or thiol groups on proteins.

* Michael Addition: The a,3-unsaturated character of the enol form of the (3-ketoester can act

as a Michael acceptor, reacting with biological nucleophiles.

These reactions can lead to covalent modification of proteins, disrupting their function and
triggering cellular stress and inflammatory responses, which manifest as irritation.
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Caption: Plausible mechanism of irritancy for methyl 2-chloro-3-oxopentanoate.
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Conclusion and Recommendations for Safe
Handling

Methyl 2-chloro-3-oxopentanoate is classified as a skin and eye irritant and may cause
respiratory irritation. While specific quantitative toxicity data is lacking, its chemical structure
suggests a high reactivity that warrants careful handling. Professionals working with this
compound should adhere to the following recommendations:

» Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood, to
minimize inhalation exposure.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant
gloves, safety goggles or a face shield, and a lab coat.

» Handling: Avoid direct contact with skin and eyes. Prevent the generation of aerosols or
vapors.

e First Aid: In case of contact, immediately flush the affected area with copious amounts of
water and seek medical attention.

Given the data gaps, further toxicological testing would be necessary for a comprehensive risk
assessment, especially for applications involving significant potential for human exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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